Cas no 53790-85-5 (1H-Imidazolium, 1-ethyl-3-(phenylmethyl)-, chloride)

• Product Name: 1H-Imidazolium, 1-ethyl-3-(phenylmethyl)-, chloride
• CAS No: 53790-85-5
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 356354
• PubChem ID: 71365029
• Update Time: 2025-04-19

1H-Imidazolium, 1-ethyl-3-(phenylmethyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-ethyl-3-(phenylmethyl)-, chloride
• 3-benzyl-1-ethyl-1,2-dihydroimidazol-1-ium,chloride
• 53790-85-5
• DTXSID50788467
• 3-Benzyl-1-ethyl-2,3-dihydro-1H-imidazol-1-ium chloride

• Inchi： 1S/C12H16N2.ClH/c1-2-13-8-9-14(11-13)10-12-6-4-3-5-7-12;/h3-9H,2,10-11H2,1H3;1H
• InChI Key： RKGHPEMEKXKVKW-UHFFFAOYSA-N
• SMILES： [Cl-].[NH+]1(C=CN(CC2C=CC=CC=2)C1)CC

Computed Properties

• Exact Mass: 206.9751
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14